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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

cat. No.: B162767

An In-depth Technical Guide to 1-Aminopropan-2-ol

Introduction

1-Aminopropan-2-ol, also known as isopropanolamine, is a versatile and chiral amino alcohol
with the chemical formula CHsCH(OH)CHz2NH2.[1] It is a bifunctional organic compound,
containing both a primary amine and a secondary hydroxyl group, which makes it a valuable
building block in organic synthesis.[2] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, applications, and safety protocols, tailored for
researchers, scientists, and professionals in drug development. The compound exists as a
racemate and as individual (R) and (S) enantiomers, each with specific applications.[1]

Chemical Identification and Properties

1-Aminopropan-2-ol is a colorless liquid with a slight ammonia-like odor.[2][3][4][5] It is soluble
in water, alcohol, ether, acetone, and benzene.[1]

Table 1: Identifiers for 1-Aminopropan-2-ol and its
Enantiomers
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. Racemic ()-1- (R)-(-)-1- (S)-(+)-1-
Identifier ] . )
Aminopropan-2-ol Aminopropan-2-ol Aminopropan-2-ol
CAS Number 78-96-6[1][2] 2799-16-8[1][6] 2799-17-9[1][7]
2R)-1-Aminopropan- 2S)-1-Aminopropan-
IUPAC Name 1-Aminopropan-2-ol[1] (2R) prop (25) Prop
2-ol 2-ol
Isopropanolamine,
MIPA, 2-
Hydroxypropylamine, (- S-(+)-
Synonyms

1-Methyl-2-
aminoethanol[3][4][5]
[8]

Isopropanolamine[6]

Isopropanolamine[7]

Molecular Formula CsHoNOJ[1][4][7] C3HsNOJ6] C3HsNOJ[7]
Molecular Weight 75.11 g/mol [1][2][4][7]  75.11 g/mol [6][9] 75.11 g/mol [7]
EC Number 201-162-7[1][4] 220-532-9[1][6][9] 220-533-4[1][7]
PubChem CID 4[1][5] 439938J[1] 7311736[1]

Table 2: Physicochemical Properties of 1-Aminopropan-

2-ol
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Property Value

Appearance Colorless to faint yellow liquid[1][2]

Odor Slight ammonia-like, fishy[1][3][4][10]

Boiling Point 159.46 - 160 °C[1][4]

Melting Point 1.74 °C (racemate); 24-26 °C ((R)-enantiomer)
[1][e][11]

Density 0.954 - 0.973 g/mL at 25 °C[1][4][9]

Flash Point 71 °C (159.8 °F) - closed cup[9]

Vapor Pressure

<1 mmHg at 20 °C[4][9]

Vapor Density

2.6 (vs ain[4][9]

Water Solubility

Soluble[1][4]

Refractive Index (n_D"20)

1.4478 - 1.4482[1][4][11]

Stability

Stable; Hygroscopic[4]

Synthesis and Manufacturing

The most common industrial preparation of 1-Aminopropan-2-ol involves the addition of

agueous ammonia to propylene oxide.[1] This reaction typically yields the racemic mixture of

the compound.
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Industrial Synthesis of 1-Aminopropan-2-ol

Propylene Oxide Agueous Ammonia (NHs)

N
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Racemic 1-Aminopropan-2-ol

Click to download full resolution via product page
Caption: General workflow for the industrial synthesis of racemic 1-Aminopropan-2-ol.

For specific enantiomers, such as (S)-(+)-1-Amino-2-propanol, stereoselective synthesis
methods are employed. One documented laboratory-scale method involves the reduction of an
amide derived from (S)-lactate ester using a reducing agent like lithium aluminium hydride.[12]

Applications in Research and Drug Development

1-Aminopropan-2-ol is a crucial intermediate in the synthesis of a wide range of compounds
due to its bifunctional nature.

e Pharmaceuticals: Its chiral center is critical for biological activity, making it a key precursor
for various active pharmaceutical ingredients (APIs).[2] It is used in the synthesis of beta-
blockers and the antibiotic Ofloxacin.[2][13] Derivatives have also been explored as potential
HIV protease inhibitors.[2]

o Asymmetric Catalysis: It serves as an intermediate in preparing ligands for asymmetric
catalysis.[2]

« Industrial Applications: The compound is used as a buffer and a solubilizer for oils and fats.
[1] Itis found in metalworking fluids, waterborne coatings, personal care products, and in the
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production of titanium dioxide and polyurethanes.[1][4][5] It also functions as a corrosion
inhibitor.[2]

Biological Role and Metabolism

In biological systems, (R)-1-Aminopropan-2-ol is a component in the biosynthesis of
cobalamin (Vitamin B12).[1] The O-phosphate ester of threonine is decarboxylated by the
enzyme Threonine-phosphate decarboxylase to produce (R)-1-aminopropan-2-ol O-
phosphate.[1] Furthermore, (R)-1-aminopropan-2-ol can be metabolized to aminoacetone by

the enzyme (R)-aminopropanol dehydrogenase.[1]

Metabolic Pathway of (R)-1-Aminopropan-2-ol

Cobalamin (Vitamin Bi12) Biosynthesis Catabolism

L-Threonine-O-3-phosphate (R)-1-Aminopropan-2-ol
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decarboxylase (CobD)

(R)-1-Aminopropan-2-ol

O-phosphate Aminoacetone

Click to download full resolution via product page

Caption: Role of (R)-1-Aminopropan-2-ol in biosynthesis and metabolism.

Experimental Protocols: Safety and Handling

Handling 1-Aminopropan-2-ol requires strict adherence to safety protocols as it is a corrosive

and combustible liquid.[14]
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ble 3: | and : formati

Category Information
Pictograms GHSO05 (Corrosion)[9]
Signal Word Danger[9]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[15][16]

Precautionary Statements

P260: Do not breathe
dust/fume/gas/mist/vapors/spray.[15][16] P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[15][16]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower.[16][17]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[15][16][17] P405: Store
locked up.[15][16]

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood. Ensure

eyewash stations and safety showers are readily accessible.[17][18]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[15]

Skin Protection: Wear impervious clothing, such as a PVC apron, and chemical-resistant

gloves (e.g., PVC).[18]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate cartridge.[15][17]

First-Aid Measures Workflow
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First-Aid Protocol for 1-Aminopropan-2-ol Exposure

Skin Contact

Take off contaminated clothing immediately.
Rinse skin with plenty of water.

Inhalation

Eye Contact

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses.

- —

Consult a Physician Immediately

Click to download full resolution via product page

Caption: Logical workflow for first-aid procedures following exposure.

Conclusion

1-Aminopropan-2-ol is a compound of significant interest in both industrial and academic
settings. Its unique bifunctional and chiral properties make it an indispensable building block for
the synthesis of complex molecules, particularly in the pharmaceutical industry. A thorough
understanding of its properties, synthesis, and handling protocols is essential for its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

